Cas no 77275-43-5 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidoacetic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidoacetic acid
• CAS No: 77275-43-5
• MF: C₂₂H₂₄N₂O₅S
• MW: 428.501364707947
• MDL: MFCD31380728
• CID: 2449224
• PubChem ID: 131637731
• Update Time: 2025-06-07

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[[(2S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-4-methylsulfanylbutanoyl]amino]acetic acid
• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidoacetic acid
• 77275-43-5
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-methionyl-glycine
• Fmoc-L-Met-Gly-OH
• 2-[(2S)-2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]acetic acid
• MFCD31380728
• Fmoc-Met-Gly-OH
• CS-0137398
• (S)-2-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(methylthio)butanamido)acetic acid
• E81712
• EN300-1485856
• (9H-Fluoren-9-yl)MethOxy]Carbonyl Met-Gly-OH
• AS-83836

• MDL： MFCD31380728
• Inchi： 1S/C22H24N2O5S/c1-30-11-10-19(21(27)23-12-20(25)26)24-22(28)29-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-19H,10-13H2,1H3,(H,23,27)(H,24,28)(H,25,26)/t19-/m0/s1
• InChI Key： VPZQIQAXTFVIOD-IBGZPJMESA-N
• SMILES： S(C)CC[C@@H](C(NCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 428.14059304g/mol
• Monoisotopic Mass: 428.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130
• XLogP3: 3

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidoacetic acid

Introduction to 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidoacetic acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 77275-43-5, identified as 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidoacetic acid, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its complex structural framework, has garnered significant attention in recent years due to its potential applications in drug discovery and therapeutic development. The unique combination of functional groups, including the fluoren-9-yl methoxycarbonyl moiety and the methylsulfanyl substituent, imparts distinct chemical properties that make it a valuable candidate for further exploration.

In the realm of chemical biology, this compound has been studied for its ability to modulate biological pathways through precise interactions with target proteins. The stereochemical configuration at the (2S) position plays a crucial role in determining its binding affinity and pharmacological activity. Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions of this compound with high accuracy, facilitating the design of more effective derivatives. These computational insights are particularly valuable in accelerating the drug discovery process, where virtual screening can rapidly identify promising candidates for experimental validation.

The fluoren-9-yl methoxycarbonyl group is a key feature of this molecule, contributing to its stability and solubility characteristics. This moiety is often employed in peptide mimetics and protein ligands due to its ability to enhance binding interactions. Studies have demonstrated that compounds incorporating fluorene-based scaffolds exhibit improved pharmacokinetic profiles, making them attractive for clinical applications. Furthermore, the methylsulfanyl substituent at the fourth carbon position introduces a polar interaction surface, which can be exploited to enhance receptor binding affinity. This dual functionality makes 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidoacetic acid a versatile tool for investigating enzyme inhibition and signal transduction mechanisms.

Recent research has highlighted the potential of this compound in addressing neurological disorders. The ability of fluorene derivatives to cross the blood-brain barrier has opened new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that analogs of this compound can modulate neurotransmitter release and reduce oxidative stress, key pathological features of these neurodegenerative diseases. The stereochemical purity of the (2S) configuration is particularly important in these studies, as enantiomeric differences can significantly impact biological activity.

Another area of interest is the application of this compound in anticancer therapy. The complex structural motif allows for selective targeting of oncogenic pathways, making it a promising candidate for developing novel chemotherapeutic agents. Research has indicated that derivatives of this molecule can inhibit tyrosine kinases and other critical enzymes involved in cancer cell proliferation. Additionally, the presence of both polar and hydrophobic regions enhances its ability to interact with membrane-bound receptors, providing another layer of specificity in cancer treatment.

The synthesis of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidoacetic acid presents unique challenges due to its intricate structure. Advanced synthetic methodologies, including chiral resolution techniques and transition-metal-catalyzed reactions, have been employed to achieve high yields and enantiopurity. These synthetic strategies are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications. The development of efficient synthetic routes has also contributed to reducing production costs, making it more feasible for large-scale applications.

In conclusion, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidoacetic acid represents a significant advancement in chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable tool for investigating neurological and oncological diseases. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.